Cas no 87473-88-9 (2H-1,3-benzodioxole-4-sulfonyl Chloride)

• Product Name: 2H-1,3-benzodioxole-4-sulfonyl Chloride
• CAS No: 87473-88-9
• MF: C₇H₅ClO₄S
• MW: 220.630200147629
• CID: 655985
• PubChem ID: 22500110
• Update Time: 2025-08-03

2H-1,3-benzodioxole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-sulfonyl chloride
• 2H-1,3-Benzodioxole-4-sulfonyl chloride
• AKOS006333402
• 87473-88-9
• Benzo[d][1,3]dioxole-4-sulfonyl chloride
• DTXSID50626274
• 1,3-dioxaindane-4-sulfonyl chloride
• EN300-174577
• Z1203134250
• SCHEMBL464779
• Benzo[d][1,3]dioxole-4-sulfonylchloride
• 2H-1,3-benzodioxole-4-sulfonyl Chloride

• Inchi： 1S/C7H5ClO4S/c8-13(9,10)6-3-1-2-5-7(6)12-4-11-5/h1-3H,4H2
• InChI Key： KLOJIPJDBCSTTI-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C=1OCO2)(=O)=O

Computed Properties

• Exact Mass: 219.9597075g/mol
• Monoisotopic Mass: 219.9597075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2H-1,3-benzodioxole-4-sulfonyl Chloride

Comprehensive Guide to 1,3-Benzodioxole-4-sulfonyl chloride (CAS No. 87473-88-9): Properties, Applications, and Market Insights

1,3-Benzodioxole-4-sulfonyl chloride (CAS No. 87473-88-9) is a specialized sulfonyl chloride derivative widely used in organic synthesis and pharmaceutical research. This compound belongs to the benzodioxole family, known for its unique reactivity and versatility in chemical transformations. With the increasing demand for high-performance intermediates in drug discovery and material science, 1,3-Benzodioxole-4-sulfonyl chloride has gained significant attention from researchers and manufacturers alike.

The molecular structure of 1,3-Benzodioxole-4-sulfonyl chloride features a benzodioxole ring system coupled with a reactive sulfonyl chloride group. This combination provides excellent electrophilic character, making it valuable for nucleophilic substitution reactions. Recent studies highlight its growing importance in developing biologically active compounds, particularly in the synthesis of sulfonamide derivatives with potential therapeutic applications.

In pharmaceutical applications, 1,3-Benzodioxole-4-sulfonyl chloride serves as a key building block for creating drug candidates targeting various diseases. Its structural features contribute to improved drug bioavailability and metabolic stability, addressing current challenges in medicinal chemistry. The compound's compatibility with green chemistry principles also makes it attractive for sustainable pharmaceutical production, aligning with industry trends toward environmentally friendly synthesis methods.

The global market for 1,3-Benzodioxole-4-sulfonyl chloride has shown steady growth, driven by expanding pharmaceutical R&D activities and increasing demand for specialty chemicals. Market analysis indicates particular strength in regions with robust biotech innovation ecosystems. Current research focuses on optimizing its synthetic routes to enhance yield efficiency and reduce production costs, responding to industry needs for cost-effective intermediates.

From a technical perspective, 1,3-Benzodioxole-4-sulfonyl chloride demonstrates excellent stability under standard storage conditions, though proper handling procedures are recommended to maintain its chemical integrity. Analytical methods such as HPLC and NMR spectroscopy are commonly employed for quality control, ensuring consistent performance in various applications. The compound's purity specifications typically exceed 95%, meeting the stringent requirements of pharmaceutical-grade materials.

Emerging applications of 1,3-Benzodioxole-4-sulfonyl chloride include its use in material science for creating functional polymers and in agrochemical research for developing novel crop protection agents. These expanding applications contribute to its growing commercial importance. Researchers are particularly interested in its potential for creating smart materials with responsive properties, opening new possibilities in advanced material engineering.

Quality assurance protocols for 1,3-Benzodioxole-4-sulfonyl chloride typically involve rigorous analytical testing to verify structural identity and purity. Standard specifications include assessments of moisture content, residual solvents, and heavy metal impurities. These quality measures ensure reliable performance in sensitive applications such as pharmaceutical synthesis and bioconjugation chemistry.

Recent innovations in chemical synthesis have improved the production efficiency of 1,3-Benzodioxole-4-sulfonyl chloride, with modern methods offering better atom economy and reduced environmental impact. These advancements align with the pharmaceutical industry's push toward sustainable manufacturing practices. The compound's role in click chemistry applications has also attracted significant research interest, particularly for biomolecule conjugation and probe development.

Storage and handling recommendations for 1,3-Benzodioxole-4-sulfonyl chloride emphasize protection from moisture and extreme temperatures to maintain stability. Proper chemical storage practices include using airtight containers with desiccants and storing in cool, dry environments. These precautions help preserve the compound's reactivity profile and extend its shelf life for research and industrial applications.

The future outlook for 1,3-Benzodioxole-4-sulfonyl chloride appears promising, with anticipated growth in both traditional and novel applications. Ongoing research into its structure-activity relationships may uncover additional therapeutic potentials, while advancements in process chemistry could further enhance its commercial viability. As the chemical industry continues to evolve, this versatile intermediate is well-positioned to meet emerging needs in drug discovery and specialty chemical manufacturing.